Cas no 113919-36-1 (PMPA (NMDA antagonist))

• Product Name: PMPA (NMDA antagonist)
• CAS No: 113919-36-1
• MF: C₆H₁₃N₂O₅P
• MW: 224.151582479477
• CID: 106116
• PubChem ID: 17756792
• Update Time: 2025-04-18

PMPA (NMDA antagonist) Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxylicacid, 4-(phosphonomethyl)-
• 4-(phosphonomethyl)piperazine-2-carboxylic acid
• PMPA
• PMPA (NMDA ANTAGONIST)
• 2-PHOSPHONOMETHYL-PENTANEDOIC ACID
• 4-(PHOSPHONOMETHYL)-2-PIPERAZINECARBOXYLIC ACID
• PMPA(NMDAantagonist)
• 2-(PHOSPHONOMETHYL)-PENTANEDIOIC ACID
• J-003041
• CHEMBL29244
• DTXSID30590848
• AKOS024457022
• HY-107698
• 113919-36-1
• PD079296
• SCHEMBL1999794
• NCGC00159547-01
• Pmpa(nmda antagonist)
• 2-Piperazinecarboxylic acid, 4-(phosphonomethyl)-
• DA-69614
• PMPA (NMDA antagonist)

• Inchi： 1S/C6H13N2O5P/c9-6(10)5-3-8(2-1-7-5)4-14(11,12)13/h5,7H,1-4H2,(H,9,10)(H2,11,12,13)
• InChI Key： ILRBBHJXTYIHTP-UHFFFAOYSA-N
• SMILES： P(CN1CCNC(C(=O)O)C1)(=O)(O)O

Computed Properties

• Exact Mass: 224.05600
• Monoisotopic Mass: 224.05620852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 119.91000
• LogP: -1.25330